3-hydroxy-4-(trifluoromethyl)benzoic Acid
Overview
Description
3-hydroxy-4-(trifluoromethyl)benzoic Acid is a type of benzoic acid that has a trifluoromethyl group and a hydroxy group attached to the benzene ring . It is used as a building block in various chemical reactions .
Synthesis Analysis
This compound can be synthesized via N,N′-dicyclohexylcarbodiimide coupling in dry N,N-dimethylformamide .Molecular Structure Analysis
The molecular formula of 3-hydroxy-4-(trifluoromethyl)benzoic Acid is C8H5F3O3 . It consists of a benzene ring with a carboxylic acid group, a trifluoromethyl group, and a hydroxy group attached to it .Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it is used in the synthesis of salicylanilide 4-(trifluoromethyl)benzoates . It can also act as an internal standard during the ultra trace analysis of fluorinated aromatic carboxylic acids by GC/MS method .Physical And Chemical Properties Analysis
The molecular weight of 3-hydroxy-4-(trifluoromethyl)benzoic Acid is 206.12 . The boiling point is approximately 305.5±42.0°C at 760 mmHg .Scientific Research Applications
Synthesis of Salicylanilide Esters
This compound is used in the synthesis of salicylanilide esters, which are potential antimycotic agents against various fungal strains. The synthesis involves N,N′-dicyclohexylcarbodiimide coupling in dry N,N-dimethylformamide .
Antifungal Activity
Salicylanilide esters derived from 3-hydroxy-4-(trifluoromethyl)benzoic Acid have shown antifungal activity, particularly against Trichophyton mentagrophytes, a fungal pathogen responsible for athlete’s foot .
Analytical Chemistry
In analytical chemistry, this compound serves as an internal standard during the ultra-trace analysis of fluorinated aromatic carboxylic acids by GC/MS method .
Pharmaceutical Research
Derivatives of this acid have been used in pharmaceutical research, including the improvement of solubility and permeability of drugs for benign prostatic hyperplasia treatment .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a building block in the synthesis of various pharmaceutical intermediates , and its specific targets may vary depending on the final compound it is incorporated into.
Pharmacokinetics
The compound’s water solubility, which can impact its bioavailability, is estimated to be 1501 mg/l at 25°c .
Action Environment
The action, efficacy, and stability of 3-hydroxy-4-(trifluoromethyl)benzoic acid can be influenced by various environmental factors. For instance, its solubility in dense carbon dioxide can be affected by the degree of fluorination . Additionally, it should be stored in a tightly closed container in a cool and dry place to maintain its stability .
properties
IUPAC Name |
3-hydroxy-4-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3,12H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZSMIPAVTZJPHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40449252 |
Source
|
| Record name | 3-hydroxy-4-(trifluoromethyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40449252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-hydroxy-4-(trifluoromethyl)benzoic Acid | |
CAS RN |
126541-87-5 |
Source
|
| Record name | 3-hydroxy-4-(trifluoromethyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40449252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxy-4-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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